Cas no 51234-09-4 (2-METHYLVERATRALDEHYDE)

• Product Name: 2-METHYLVERATRALDEHYDE
• CAS No: 51234-09-4
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD03428551
• CID: 935007
• PubChem ID: 11586390
• Update Time: 2025-06-08

2-METHYLVERATRALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 2-METHYLVERATRALDEHYDE
• 3,4-Dimethoxy-2-methylbenzaldehyde
• 51234-09-4
• BP-10470
• Z1198162856
• CS-0162760
• MFCD03428551
• AKOS006229321
• DB-228452
• 3,4-dimethoxy-2-methyl-benzaldehyde
• EN300-128085
• DTXSID90468978
• 2-methylveratraldehyde, AldrichCPR
• D83479
• SCHEMBL10541475
• BS-28908
• AMY7080

• MDL： MFCD03428551
• Inchi： 1S/C10H12O3/c1-7-8(6-11)4-5-9(12-2)10(7)13-3/h4-6H,1-3H3
• InChI Key： SDPDVKKZRJAMEK-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=C(C=O)C=1C)OC

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-METHYLVERATRALDEHYDE

Introduction to 2-METHYLVERATRALDEHYDE (CAS No. 51234-09-4)

2-Methylveratraldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 51234-09-4, is a significant organic compound that has garnered attention in the field of chemical and pharmaceutical research. This compound belongs to the class of aldehydes and exhibits a unique structural framework that makes it a valuable intermediate in synthetic chemistry. The presence of a methyl group and a veratraldehyde backbone imparts distinct reactivity and potential applications in various biochemical pathways.

The molecular structure of 2-Methylveratraldehyde consists of a benzene ring substituted with an aldehyde group (CHO) and a methyl group (CH₃) at the 2-position relative to the aldehyde. This configuration contributes to its versatility as a synthetic precursor, enabling diverse chemical transformations. The compound’s ability to participate in condensation, oxidation, and reduction reactions makes it particularly useful in the synthesis of more complex molecules, including natural products and pharmacologically active agents.

In recent years, 2-Methylveratraldehyde has been studied for its potential role in medicinal chemistry. Researchers have explored its derivatives as candidates for antimicrobial, anti-inflammatory, and even anticancer properties. The aldehyde functional group provides a reactive site for further functionalization, allowing chemists to design molecules with tailored biological activities. For instance, modifications at the methyl group or the benzene ring can lead to compounds with enhanced efficacy or selectivity against specific targets.

One of the most intriguing aspects of 2-Methylveratraldehyde is its biological activity. Preliminary studies suggest that certain derivatives may interact with enzymes or receptors involved in metabolic pathways relevant to human health. This has prompted investigations into its potential as a scaffold for drug discovery. By leveraging computational methods and high-throughput screening, researchers aim to identify analogs of 2-Methylveratraldehyde that could serve as lead compounds for further development.

The synthesis of 2-Methylveratraldehyde typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Advanced techniques such as catalytic hydrogenation, oxidation, and coupling reactions are employed to construct the desired molecular framework. The efficiency and scalability of these synthetic routes are critical for industrial applications, where large quantities of the compound may be required for research or commercial purposes.

From an industrial perspective, 2-Methylveratraldehyde holds promise as a building block for fine chemicals and specialty materials. Its reactivity allows for the creation of polymers, coatings, and other materials with specific properties. Additionally, its role in pharmaceutical intermediates underscores its importance in the broader chemical industry. As demand for high-purity compounds grows, the development of robust synthetic methodologies for 2-Methylveratraldehyde becomes increasingly relevant.

The environmental impact of producing and utilizing 2-Methylveratraldehyde is also a consideration in modern chemical research. Efforts are underway to optimize synthetic pathways to minimize waste and reduce energy consumption. Green chemistry principles are being applied to develop more sustainable processes, ensuring that the production of this compound aligns with global efforts toward environmental stewardship.

In conclusion, 2-Methylveratraldehyde (CAS No. 51234-09-4) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and synthetic chemistry. Its unique structure and reactivity make it a valuable asset for researchers seeking to develop novel therapeutics or advanced materials. As scientific understanding evolves, further exploration into the applications and synthesis of this compound will undoubtedly yield new insights and innovations.